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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitropyridine

Cat. No.: B1336234 Get Quote

Application Notes and Protocols for 2,5-
Dichloro-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety data, handling precautions, and application

protocols for 2,5-dichloro-3-nitropyridine, a key intermediate in the pharmaceutical and

agrochemical industries.

Section 1: Safety Data Sheet (SDS) Summary
The following tables summarize the key safety and property data for 2,5-dichloro-3-
nitropyridine.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 21427-62-3 [1]

Molecular Formula C₅H₂Cl₂N₂O₂ [1][2]

Molecular Weight 192.99 g/mol [1][2]

Appearance
Light yellow crystalline

powder/solid
[3]

Melting Point 41-45 °C [1][3]

Purity ≥97% or ≥98.0% [1][3]

InChI
1S/C5H2Cl2N2O2/c6-3-1-

4(9(10)11)5(7)8-2-3/h1-2H
[1]

SMILES
[O-]--INVALID-LINK--

c1cc(Cl)cnc1Cl
[1]

Table 2: Hazard Identification and Classification
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Hazard Information Description Reference

GHS Pictograms [1][2]

Signal Word Danger [1][2]

Hazard Statements

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

[1][2]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P310,

P302+P352, P304+P340,

P305+P351+P338,

P403+P233, P405, P501

[2][4][5][6]

Hazard Classifications

Acute Toxicity, Oral (Category

3) Skin Irritation (Category 2)

Serious Eye Damage

(Category 1) Specific Target

Organ Toxicity - Single

Exposure (Respiratory tract

irritation) (Category 3)

[1][2]

Incompatible Materials
Oxidizing agents, Strong

bases
[6][7]

Section 2: Handling and Storage Precautions
Strict adherence to safety protocols is essential when handling 2,5-dichloro-3-nitropyridine.

2.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[4]

[5]

Skin Protection: Wear impervious, flame-resistant protective clothing and gloves.[4][5]
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Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation is experienced.[4] A NIOSH or European Standard EN 149 approved respirator is

necessary when handling the powder.[6]

2.2 Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5][7]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[5][6]

2.3 Handling Procedures

Avoid all direct contact with the substance. Do not get in eyes, on skin, or on clothing.[5][7]

Avoid breathing dust.[5]

Do not eat, drink, or smoke in the work area.[4][6]

Wash hands thoroughly after handling.[4][5]

2.4 Storage

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed and securely sealed.[4][6]

Store locked up.[4][5]

Keep away from incompatible materials such as oxidizing agents and strong bases.[6][7]

Section 3: Emergency and First Aid Protocols
Table 3: First Aid Measures
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Exposure Route First Aid Protocol Reference

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth.

Do NOT induce vomiting.

[2][4][7]

Skin Contact

IF ON SKIN: Immediately take

off all contaminated clothing.

Wash with plenty of soap and

water for at least 15 minutes. If

skin irritation or rash occurs,

get medical advice/attention.

[4][5][7]

Inhalation

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or

doctor/physician if you feel

unwell.

[4][5][7]

Eye Contact

IF IN EYES: Rinse cautiously

and immediately with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get immediate medical

attention.

[2][4][5]

Accidental Release Measures:

Shut off all possible sources of ignition.[6]

Evacuate personnel to a safe area and move upwind.[6]

Wear appropriate PPE, including a self-contained breathing apparatus (SCBA) if necessary.

[6]

Avoid dust formation.[7]
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Prevent spillage from entering drains or watercourses.[5][6]

Sweep up the material and place it into a suitable, labeled container for disposal.[5][7]

Section 4: Applications and Experimental Protocols
2,5-Dichloro-3-nitropyridine is a versatile intermediate primarily used in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[8][9] Its reactivity is centered around the chloro and

nitro functional groups on the pyridine ring, making it suitable for nucleophilic substitutions and

coupling reactions.[8]

4.1 General Experimental Workflow for Handling and Use

The following diagram outlines a standard workflow for safely handling 2,5-dichloro-3-
nitropyridine in a laboratory setting.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://aksci.com/sds/D462_SDS.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://aksci.com/sds/D462_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC186000500&countryCode=US&language=en
https://www.benchchem.com/product/b1336234?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/2-5-dichloro-3-nitropyridine-key-intermediate-for-agrochemicals-pharmaceuticals-and-dyes-pc
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-spectrum-diverse-applications-of-2-5-dichloro-3-nitropyridine-beyond-traditional-uses-pc
https://www.nbinno.com/other-organic-chemicals/2-5-dichloro-3-nitropyridine-key-intermediate-for-agrochemicals-pharmaceuticals-and-dyes-pc
https://www.benchchem.com/product/b1336234?utm_src=pdf-body
https://www.benchchem.com/product/b1336234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Handling Workflow

Review SDS and Protocols

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Weigh Compound in Fume Hood

Proceed to handling

Perform Reaction Under Inert Atmosphere
(if required)

Monitor Reaction Progress

Quench Reaction Safely

Reaction complete

Work-up and Purify Product

Decontaminate Glassware & Surfaces

Dispose of Waste Properly

Store Unused Reagent

Store remaining materials

Store Purified Product

Click to download full resolution via product page

Caption: A standard workflow for the safe laboratory handling of 2,5-dichloro-3-nitropyridine.

4.2 Protocol: Synthesis via Nitration of 2,5-Dichloropyridine

The primary route for synthesizing 2,5-dichloro-3-nitropyridine involves the nitration of 2,5-

dichloropyridine.[3] This reaction requires careful control of conditions to ensure safety and

yield.

Materials:

2,5-Dichloropyridine

Concentrated Sulfuric Acid (H₂SO₄)
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Nitrating agent (e.g., Potassium Nitrate or Nitric Acid)

Ice

Reaction flask with stirrer, thermometer, and addition funnel

Appropriate cooling bath

Procedure:

In a fume hood, cool concentrated sulfuric acid in the reaction flask using an ice bath.

Slowly add 2,5-dichloropyridine to the cooled sulfuric acid with continuous stirring.

Once the 2,5-dichloropyridine is fully dissolved and the temperature is stable, slowly add the

nitrating agent portion-wise, ensuring the temperature does not rise significantly.

After the addition is complete, allow the reaction to proceed at a controlled temperature,

monitoring for completion.

Once the reaction is complete, carefully pour the reaction mixture over crushed ice with

stirring to precipitate the product.

Filter the resulting solid, wash with cold water until the filtrate is neutral, and dry the product.

Recrystallization from a suitable solvent (e.g., ethanol/water) may be performed for further

purification.

The following diagram illustrates the synthesis pathway.
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Synthesis of 2,5-Dichloro-3-nitropyridine

2,5-Dichloropyridine

2,5-Dichloro-3-nitropyridine

Nitration

HNO₃ / H₂SO₄

(Nitrating Mixture)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 2,5-dichloro-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1336234#2-5-dichloro-3-nitropyridine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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